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Compound of Interest

Compound Name: 17-Hydroxyheptadecanoic acid

Cat. No.: B084097 Get Quote

Essential Safety and Handling Guide for 17-
Hydroxyheptadecanoic Acid
For researchers, scientists, and drug development professionals, the safe handling of

laboratory chemicals is of paramount importance. This guide provides essential safety and

logistical information for handling 17-Hydroxyheptadecanoic acid, focusing on personal

protective equipment, operational procedures, and disposal plans to ensure a safe laboratory

environment.

Hazard Identification
17-Hydroxyheptadecanoic acid (CAS 13099-34-8) is classified with the following hazards:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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A comprehensive approach to personal protection is crucial to minimize exposure and ensure

safety when handling 17-Hydroxyheptadecanoic acid. The following table summarizes the

required PPE.
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles

Chemical splash

goggles meeting ANSI

Z87.1 standards.[2]

Protects against

potential splashes that

can cause serious eye

irritation.[1]

Face Shield

Recommended when

handling larger

quantities or when

there is a significant

risk of splashing.[2][3]

Provides full-face

protection from

splashes.[3]

Hand Protection
Disposable Nitrile

Gloves

Good protection

against a broad range

of chemicals for

incidental contact.[2]

[3]

Prevents skin contact,

which can cause

irritation.[1]

Body Protection Laboratory Coat

A long-sleeved lab

coat is mandatory to

protect skin and

clothing.

Protects skin and

personal clothing from

contamination.[4]

Chemical-Resistant

Apron

Recommended when

working with larger

quantities or when

there is a higher risk

of splashes.[2]

Provides an additional

layer of protection

against spills and

splashes.

Respiratory Protection Chemical Fume Hood

All handling of 17-

Hydroxyheptadecanoi

c acid in solid or

solution form should

be conducted in a

certified chemical

fume hood.[2]

Prevents inhalation of

dust or aerosols that

may cause respiratory

irritation.[1]
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NIOSH-approved

Respirator

An N95 or higher

particulate respirator

may be necessary if a

fume hood is not

available or if

significant dust is

generated.[3][4]

Protects against the

inhalation of fine

particles.[4]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical for maintaining a safe environment when

working with 17-Hydroxyheptadecanoic acid.

Preparation:

Ensure that the designated work area, typically a chemical fume hood, is clean and

uncluttered.[4]

Verify that an emergency eyewash station and safety shower are readily accessible.[4]

Don all required personal protective equipment as outlined in the table above.

Gather all necessary materials, including the chemical, solvents, glassware, and

designated waste containers, before beginning the experiment.[2]

Weighing:

If weighing the solid compound, perform this task within the fume hood to minimize the

generation and inhalation of dust.[2][4]

Use a tared weigh paper or container to handle the solid material.[2]

Dissolving:

When preparing solutions, slowly add the 17-Hydroxyheptadecanoic acid to the solvent

to prevent splashing.[2] 17-Hydroxyheptadecanoic acid is soluble in chloroform and
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ethyl ether, and soluble in ethanol upon heating.[5]

If sonication is required to aid dissolution, ensure the container is properly sealed.[6]

Post-Handling:

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and cleaning agent.[2]

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves

should be removed last and disposed of immediately.[2]

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.caymanchem.com/product/24650/17-hydroxy-heptadecanoic-acid
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Handling_and_Storage_of_Long_Chain_Acyl_CoA_Esters.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hydroxy_PEG5_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hydroxy_PEG5_acid.pdf
https://file.medchemexpress.com/batch_PDF/HY-124282/17-Hydroxyheptadecanoic-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hydroxy_PEG5_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Handling 17-Hydroxyheptadecanoic Acid

1. Preparation
- Clean fume hood

- Check safety equipment
- Don PPE

- Gather materials

2. Weighing
- Perform in fume hood
- Use tared container

3. Dissolving
- Add acid to solvent slowly

- Seal if sonicating

4. Post-Handling
- Decontaminate work area

- Doff PPE correctly
- Wash hands

Click to download full resolution via product page

Experimental workflow for handling 17-Hydroxyheptadecanoic acid.

Disposal Plan
Proper disposal of chemical waste is critical to protect personnel and the environment.

Waste Segregation:

All solid and liquid waste containing 17-Hydroxyheptadecanoic acid should be collected

in a designated, labeled, and sealed hazardous waste container.[2]
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Separate solid waste (e.g., contaminated gloves, weigh papers) from liquid waste.[4]

Container Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "17-
Hydroxyheptadecanoic acid".

Storage:

Store waste containers in a designated, secure area away from general laboratory traffic,

pending pickup by environmental health and safety personnel.[4]

Disposal:

Dispose of the waste in accordance with local, state, and federal regulations.[1] Do not

pour down the drain.[7]

For small amounts of acidic waste without other hazardous characteristics, neutralization

by trained personnel may be an option, but this should be done with extreme caution and

in accordance with institutional guidelines.[7] Given the listed hazards of 17-
Hydroxyheptadecanoic acid, disposal as hazardous waste is the recommended route.

Chemical waste disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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